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Compound of Interest

Compound Name: AGI-24512

Cat. No.: B605234 Get Quote

Application Notes and Protocols for AGI-24512
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working

solutions of AGI-24512, a potent and selective inhibitor of methionine adenosyltransferase 2A

(MAT2A). Proper preparation and handling of AGI-24512 are crucial for obtaining accurate and

reproducible experimental results.

Introduction
AGI-24512 is a small molecule inhibitor of MAT2A with an IC50 of 8 nM.[1][2] It has shown anti-

proliferative activity in cancer cells with methylthioadenosine phosphorylase (MTAP) deletion.

[2][3] The mechanism of action involves the inhibition of S-adenosylmethionine (SAM)

production, which subsequently leads to DNA damage and apoptosis in susceptible cancer

cells.[4] These notes provide essential information for the use of AGI-24512 in in vitro and in

vivo studies.

Physicochemical Properties and Storage
A summary of the key properties of AGI-24512 is provided below for easy reference.
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Property Value

Molecular Weight 400.47 g/mol [1]

Formula C₂₄H₂₄N₄O₂[1]

CAS Number 2201066-53-5[1]

Appearance Crystalline solid

Solubility
DMSO: up to 125 mg/mL (312.13 mM)[5]

Insoluble in Water and Ethanol[1]

Storage (Powder) 3 years at -20°C[1]

Storage (Stock)
1 year at -80°C in DMSO[1] 1 month at -20°C in

DMSO[1][2]

Signaling Pathway of AGI-24512
AGI-24512 targets a key enzyme in methionine metabolism, leading to downstream effects on

cancer cells, particularly those with MTAP deletion.

Caption: AGI-24512 inhibits MAT2A, leading to reduced SAM and apoptosis in MTAP-deleted

cancers.

Experimental Protocols
Preparation of AGI-24512 Stock Solution (in DMSO)
This protocol describes the preparation of a high-concentration stock solution of AGI-24512 in

dimethyl sulfoxide (DMSO).

Materials:

AGI-24512 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the AGI-24512 powder to room temperature before opening the vial to prevent

condensation.

Calculate the required amount of AGI-24512 and DMSO to prepare the desired stock

concentration (e.g., 10 mM, 50 mM, or 100 mM).

Formula for mass (mg): Desired Concentration (mM) x Volume (mL) x Molecular Weight

(400.47 g/mol ) / 1000

Carefully weigh the AGI-24512 powder and add it to a sterile tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution until the AGI-24512 is completely dissolved. Gentle warming (e.g., 37°C)

and sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]

Stock Solution Calculation Examples:

Desired Stock
Concentration

Volume of DMSO Mass of AGI-24512

10 mM 1 mL 4.005 mg

50 mM 1 mL 20.02 mg

100 mM 1 mL 40.05 mg
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Preparation of In Vitro Working Solutions
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

cell-based assays. The final concentration of DMSO in the cell culture medium should be kept

low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Materials:

AGI-24512 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Calibrated pipettes

Procedure:

Thaw an aliquot of the AGI-24512 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. It is recommended to prepare intermediate dilutions to ensure accuracy.

For example, to prepare a 100 µM working solution from a 10 mM stock, dilute the stock

1:100 in culture medium.

Add the final working solution to the cell cultures. Ensure that the final DMSO concentration

is consistent across all experimental conditions, including the vehicle control.
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Caption: Workflow for preparing AGI-24512 for in vitro experiments.

Preparation of In Vivo Formulations
The following are examples of formulations that have been used for in vivo studies. The optimal

formulation may vary depending on the animal model and route of administration. It is highly

recommended to perform a small-scale formulation test for solubility and stability before

preparing a large batch.
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Formulation 1: Injectable Solution (Clear)[1] This formulation yields a clear solution suitable for

injection.

Component Percentage (v/v) Example for 1 mL

DMSO 5% 50 µL

PEG300 40% 400 µL

Tween 80 5% 50 µL

ddH₂O 50% 500 µL

Procedure:

Start with a concentrated stock solution of AGI-24512 in DMSO (e.g., 80 mg/mL).[1]

In a sterile tube, add the required volume of PEG300.

Add the AGI-24512 DMSO stock to the PEG300 and mix until the solution is clear.

Add the Tween 80 and mix until clear.

Finally, add the ddH₂O and mix thoroughly.

This solution should be prepared fresh and used immediately for optimal results.[1]

Formulation 2: Oral Suspension[1] This formulation creates a homogenous suspension for oral

administration.

Component Concentration Example for 1 mL

AGI-24512 5 mg/mL 5 mg

CMC-Na Solution As required 1 mL

Procedure:

Weigh the required amount of AGI-24512 powder.
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Add the powder to the appropriate volume of Carboxymethylcellulose sodium (CMC-Na)

solution.

Mix thoroughly to obtain a homogenous suspension.

Safety Precautions
AGI-24512 is a bioactive compound. Handle with appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

protocols based on their specific experimental needs and conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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